Cas no 2034486-52-5 (3-(4-fluorophenyl)-1-methyl-N-{pyrazolo[1,5-a]pyridin-5-yl}-1H-pyrazole-5-carboxamide)

• Product Name: 3-(4-fluorophenyl)-1-methyl-N-{pyrazolo[1,5-a]pyridin-5-yl}-1H-pyrazole-5-carboxamide
• CAS No: 2034486-52-5
• MF: C₁₈H₁₄FN₅O
• MW: 335.335066318512
• CID: 5354158
• Update Time: 2025-06-08

3-(4-fluorophenyl)-1-methyl-N-{pyrazolo[1,5-a]pyridin-5-yl}-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-1-methyl-N-(pyrazolo[1,5-a]pyridin-5-yl)-1H-pyrazole-5-carboxamide
• 5-(4-fluorophenyl)-2-methyl-N-pyrazolo[1,5-a]pyridin-5-ylpyrazole-3-carboxamide
• 3-(4-fluorophenyl)-1-methyl-N-{pyrazolo[1,5-a]pyridin-5-yl}-1H-pyrazole-5-carboxamide

• Inchi： 1S/C18H14FN5O/c1-23-17(11-16(22-23)12-2-4-13(19)5-3-12)18(25)21-14-7-9-24-15(10-14)6-8-20-24/h2-11H,1H3,(H,21,25)
• InChI Key： PSOVCIZPTZJUIH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=C(C(NC2C=CN3C(=CC=N3)C=2)=O)N(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 484
• XLogP3: 2.3
• Topological Polar Surface Area: 64.2

Additional information on 3-(4-fluorophenyl)-1-methyl-N-{pyrazolo[1,5-a]pyridin-5-yl}-1H-pyrazole-5-carboxamide

Introduction to 3-(4-fluorophenyl)-1-methyl-N-{pyrazolo[1,5-a]pyridin-5-yl}-1H-pyrazole-5-carboxamide (CAS No. 2034486-52-5)

3-(4-fluorophenyl)-1-methyl-N-{pyrazolo[1,5-a]pyridin-5-yl}-1H-pyrazole-5-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2034486-52-5, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The structural framework of this molecule integrates multiple pharmacophoric elements, making it a valuable candidate for further exploration in drug discovery and development.

The molecular structure of 3-(4-fluorophenyl)-1-methyl-N-{pyrazolo[1,5-a]pyridin-5-yl}-1H-pyrazole-5-carboxamide is characterized by its fused ring system, which includes a pyrazole ring, a pyridine ring, and a phenyl group with a fluorine substituent. This arrangement contributes to the compound's unique electronic and steric properties, which are essential for its interaction with biological targets. The presence of the fluorophenyl moiety is particularly noteworthy, as fluorine-containing aromatic rings are frequently incorporated into pharmaceutical agents due to their ability to enhance metabolic stability and binding affinity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 3-(4-fluorophenyl)-1-methyl-N-{pyrazolo[1,5-a]pyridin-5-yl}-1H-pyrazole-5-carboxamide has emerged as a compound of interest in this context. Its structural features suggest potential applications in the treatment of various diseases, including cancer, inflammation, and neurological disorders. The pyrazolo[1,5-a]pyridine core is a known scaffold in medicinal chemistry, often associated with bioactive molecules that modulate key biological pathways.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes and receptors involved in disease progression. The fluorine atom in the phenyl ring can influence the electronic properties of the molecule, thereby enhancing its binding interactions with biological targets. Additionally, the methyl group at the 1-position of the pyrazole ring may contribute to steric hindrance, optimizing the compound's orientation during binding. These structural elements collectively contribute to the compound's pharmacological profile.

Recent studies have begun to explore the biological activity of 3-(4-fluorophenyl)-1-methyl-N-{pyrazolo[1,5-a]pyridin-5-yl}-1H-pyrazole-5-carboxamide, particularly in relation to its potential as an anti-cancer agent. Preclinical investigations have shown that this compound can exhibit inhibitory effects on certain kinases and other enzymes overexpressed in tumor cells. The precise mechanisms by which it exerts these effects are still under investigation, but preliminary data suggest that it may interfere with critical signaling pathways involved in cell proliferation and survival.

The synthesis of 3-(4-fluorophenyl)-1-methyl-N-{pyrazolo[1,5-a]pyridin-5-yl}-1H-pyrazole-5-carboxamide presents both challenges and opportunities for synthetic chemists. The construction of the fused heterocyclic system requires careful consideration of reaction conditions and intermediates to ensure high yield and purity. Advances in synthetic methodologies have made it possible to access complex molecules like this one more efficiently than ever before. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in assembling the desired structural motifs.

The pharmacokinetic properties of 3-(4-fluorophenyl)-1-methyl-N-{pyrazolo[1,5-a]pyridin-5-yl}-1H-pyrazole-5-carboxamide are also of great interest. Understanding how a molecule is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its potential as a therapeutic agent. Preliminary pharmacokinetic studies suggest that this compound may exhibit favorable properties in terms of solubility and bioavailability, although further research is needed to confirm these findings.

In conclusion,3-(4-fluorophenyl)-1-methyl-N-{pyrazolo[1,5-a]pyridin-5-yl}-1H-pyrazole-5-carboxamide (CAS No. 2034486-52-5) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an attractive molecule for exploring new therapeutic strategies. As research continues to uncover more about its properties and potential applications,this compound may play an important role in addressing unmet medical needs across various therapeutic areas.